2,2,2-trichloro-N-methyl-N-phenylacetamide

• IUPAC Name: 2,2,2-trichloro-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C9H8Cl3NO/c1-13(8(14)9(10,11)12)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: ISNUUDJZOKPZQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C9H8Cl3NO
• DSSTOX Substance ID: DTXSID70358060
• Molecular Weight: 252.5 g/mol
• CAS RN: 36558-96-0

Description

2,2,2-trichloro-N-methyl-N-phenylacetamide, also known as Chloramphenicol, is a broad-spectrum antibiotic that is commonly used in the treatment of bacterial infections. This compound was first discovered in 1947 and has since been extensively studied for its various properties and applications.

Scientific Research Applications

Synthesis and Structural Analysis

The research on 2,2,2-trichloro-N-methyl-N-phenylacetamide predominantly focuses on its synthesis and structural analysis. Studies have explored the synthesis of related compounds, like 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide, through the reaction of N-[(trimethylsilyl)methyl]amine with acid chlorides. These processes are accompanied by spectroscopic analysis, including X-ray crystallography and quantum chemical calculations, to understand their structural and bonding characteristics (Sterkhova, Lazarev, & Lazareva, 2019).

Crystallography and Molecular Conformation

Crystallographic studies of compounds like N-(meta-substituted phenyl)-2,2,2-trichloro-acetamides reveal detailed insights into their solid-state geometry. Such studies are crucial for understanding the molecular conformation and bonding interactions within these compounds, providing essential data for further chemical and pharmaceutical applications (Gowda, Kožíšek, Svoboda, & Fuess, 2007).

Chemical Reactivity and Synthesis Techniques

Research has also been conducted on novel synthesis techniques for chloroacetamide derivatives, including those based on this compound. Such studies aim to develop new synthetic pathways and understand the scope and limitations of these methods, which are pivotal in creating novel compounds for various scientific applications (Aizina, Rozentsveig, & Levkovskaya, 2011).

Electrochemical Studies

Electrochemical studies, such as the reduction of chloroacetamide derivatives at different cathodes, provide insights into the electrochemical properties of these compounds. These studies are significant for understanding the reactivity and potential applications of this compound in various electrochemical processes (Pasciak, Sengupta, Mubarak, Raghavachari, & Peters, 2014).

Therapeutic Research

While there is a focus on avoiding drug-related content, it's important to note that some studies have investigated the therapeutic effects of related compounds. For instance, the therapeutic efficacy of an anilidoquinoline derivative, which is structurally similar to this compound, has been evaluated for treating diseases like Japanese encephalitis. Such studies highlight the potential biomedical applications of these compounds (Ghosh et al., 2008).

Solubility and Dissolution Properties

Understanding the solubility behavior of compounds like 2-phenylacetamide in various solvents is critical for their application in industrial processes. Research in this area provides vital data on the solid-liquid equilibrium solubility, which is fundamental for the development of separation and reaction processes in industry (Li, Wu, & Liang, 2019).